Cas no 193888-74-3 (BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-, PHENYL ESTER)

• Product Name: BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-, PHENYL ESTER
• CAS No: 193888-74-3
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 3390383
• PubChem ID: 57373315
• Update Time: 2025-04-21

BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-, PHENYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-, PHENYL ESTER
• Benzoicacid,4-(acetylamino)-3-nitro-,phenylester
• 193888-74-3
• DFVPCDKNYVEVDC-UHFFFAOYSA-N
• DTXCID001028372
• DTXSID30889103

• Inchi： 1S/C15H12N2O5/c1-10(18)16-13-8-7-11(9-14(13)17(20)21)15(19)22-12-5-3-2-4-6-12/h2-9H,1H3,(H,16,18)
• InChI Key： DFVPCDKNYVEVDC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)C1=CC=C(NC(C)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 300.07462149Da
• Monoisotopic Mass: 300.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų